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Compound of Interest

Compound Name: Neral

Cat. No.: B7780846 Get Quote

An In-depth Technical Guide to Neral: Physicochemical Properties, Biological Activity, and

Experimental Protocols

This technical guide provides a comprehensive overview of Neral, the cis-isomer of citral, for

researchers, scientists, and professionals in drug development. This document outlines its

chemical properties, explores its significant biological activities, and provides detailed

experimental protocols for its study.

Physicochemical Properties of Neral
Neral, also known as β-citral, is an acyclic monoterpene aldehyde. It is one of the two

geometric isomers of citral, the other being geranial (trans-citral). Citral itself is the major

component of lemongrass oil and is found in the oils of various other plants.

Property Value Reference

IUPAC Name (Z)-3,7-Dimethylocta-2,6-dienal

Synonyms cis-Citral, β-Citral

CAS Number 106-26-3

Molecular Formula C₁₀H₁₆O

Molecular Weight 152.24 g/mol

Appearance Pale yellow liquid

Odor Strong lemon-like
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Core Biological Activities and Signaling Pathways
Neral, as a major constituent of citral, exhibits a range of biological activities with therapeutic

potential. The primary mechanisms of action involve the modulation of key signaling pathways

implicated in inflammation, cancer, and oxidative stress.

Anti-inflammatory Activity
Citral has been shown to exert potent anti-inflammatory effects by inhibiting the production of

pro-inflammatory mediators. This is primarily achieved through the suppression of the NF-κB

and MAPK signaling pathways.

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. In

response to inflammatory stimuli, such as lipopolysaccharide (LPS), the IKK complex

phosphorylates the inhibitory protein IκBα, leading to its ubiquitination and subsequent

degradation. This allows the NF-κB (p65/p50) dimer to translocate to the nucleus and induce

the transcription of pro-inflammatory genes, including iNOS, COX-2, and various cytokines.

Citral has been demonstrated to inhibit the phosphorylation of IκBα, thereby preventing NF-κB

nuclear translocation and subsequent gene expression.
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Inhibition of NF-κB Pathway by Neral/Citral
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Inhibition of PI3K/Akt Pathway by Neral/Citral
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Workflow for Anti-inflammatory Assessment

Cell Culture and Treatment

Analysis of Inflammatory Mediators Mechanism of Action Analysis

Seed Macrophages (e.g., RAW 264.7)

Pre-treat with Neral/Citral

Stimulate with LPS

Nitric Oxide (NO) Assay (Griess Reagent) ELISA for Pro-inflammatory Cytokines (e.g., TNF-α, IL-6) Western Blot for NF-κB and MAPK pathway proteins Immunofluorescence for NF-κB p65 nuclear translocation
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cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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